O,O-Dimethyl S-(2,2,2-trichloroethyl) phosphorothioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
O,O-Dimethyl S-(2,2,2-trichloroethyl) phosphorothioate, commonly known as Dicrotophos, is an organophosphate insecticide that is widely used in agriculture to control pests. It is a colorless, odorless, and highly toxic liquid that can cause severe health problems if ingested or inhaled. Despite its toxic nature, Dicrotophos is still used extensively in many countries due to its effectiveness in controlling pests.
Mechanism Of Action
Dicrotophos works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects and other animals. This leads to the accumulation of acetylcholine, which causes overstimulation of the nervous system and ultimately results in paralysis and death.
Biochemical And Physiological Effects
Dicrotophos can have a range of biochemical and physiological effects on both target and non-target organisms. In insects, it can cause muscle tremors, paralysis, and death. In mammals, it can cause respiratory distress, seizures, and even death in severe cases. It can also have long-term effects on the nervous system, leading to chronic health problems.
Advantages And Limitations For Lab Experiments
Dicrotophos is commonly used in laboratory experiments to study the effects of organophosphate insecticides on various organisms. Its advantages include its high potency and effectiveness in controlling pests, as well as its ability to be easily synthesized and purified. However, its limitations include its high toxicity and potential for long-term effects on the environment and non-target organisms.
Future Directions
There are several future directions for research on Dicrotophos and other organophosphate insecticides. These include developing more environmentally friendly alternatives to Dicrotophos, studying the long-term effects of exposure to these chemicals on human health, and developing new methods for controlling pests that do not rely on toxic chemicals. Additionally, research is needed to better understand the mechanisms of action of these chemicals and their effects on non-target organisms.
Synthesis Methods
Dicrotophos can be synthesized by reacting O,O-dimethyl phosphorodithioate with 2,2,2-trichloroethanol in the presence of a base such as sodium hydroxide. The reaction results in the formation of Dicrotophos, which can then be purified and used as an insecticide.
Scientific Research Applications
Dicrotophos has been extensively studied for its insecticidal properties and its effects on non-target organisms. It has been shown to be highly effective in controlling a wide range of pests, including aphids, thrips, and mites. However, it is also highly toxic to non-target organisms such as bees, birds, and fish, and can have long-lasting effects on the environment.
properties
CAS RN |
1886-01-7 |
---|---|
Product Name |
O,O-Dimethyl S-(2,2,2-trichloroethyl) phosphorothioate |
Molecular Formula |
C4H8Cl3O3PS |
Molecular Weight |
273.5 g/mol |
IUPAC Name |
1,1,1-trichloro-2-dimethoxyphosphorylsulfanylethane |
InChI |
InChI=1S/C4H8Cl3O3PS/c1-9-11(8,10-2)12-3-4(5,6)7/h3H2,1-2H3 |
InChI Key |
GNKLHIRYOZCFMO-UHFFFAOYSA-N |
SMILES |
COP(=O)(OC)SCC(Cl)(Cl)Cl |
Canonical SMILES |
COP(=O)(OC)SCC(Cl)(Cl)Cl |
Other CAS RN |
1886-01-7 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.